![molecular formula C21H24ClN3O7S B1674723 Lenampicillin hydrochloride CAS No. 80734-02-7](/img/structure/B1674723.png)
Lenampicillin hydrochloride
Overview
Description
Varacillin is a compound known for its antiviral properties, particularly against influenza viruses, herpes viruses, human immunodeficiency viruses, and hemorrhagic fever viruses . It is derived from humic acid, a long-chain molecule that is high in molecular weight, dark brown in color, and soluble in an alkaline solution . Varacillin is unique due to its high purity and the specific extraction process used to obtain it, making it safe for human consumption .
Scientific Research Applications
Varacillin has a wide range of scientific research applications, including:
Chemistry: Varacillin is used as a model compound in studies involving humic substances and their interactions with various chemical agents.
Biology: Research on Varacillin focuses on its antiviral properties and its potential use in developing new antiviral drugs.
Mechanism of Action
The mechanism of action of Varacillin involves its interaction with viral particles, preventing their replication and spread. Varacillin targets specific viral proteins and enzymes, disrupting their normal function and inhibiting the virus’s ability to infect host cells. This action is facilitated by the compound’s ability to undergo various chemical reactions that enhance its antiviral properties.
Biochemical Analysis
Biochemical Properties
Lenampicillin hydrochloride works by inhibiting the synthesis of the bacterial cell wall, which is critical for bacterial growth and survival . It achieves this by binding to specific penicillin-binding proteins (PBPs) located inside the bacterial cell wall . These PBPs are enzymes involved in the final stages of synthesizing peptidoglycan, an essential component of the bacterial cell wall .
Cellular Effects
By interrupting the process of peptidoglycan synthesis, this compound ultimately leads to cell lysis and death of the bacterium . This bactericidal action makes this compound highly effective in treating a variety of infections caused by Gram-positive and Gram-negative bacteria .
Molecular Mechanism
The mechanism of action of this compound involves disrupting bacterial cell wall synthesis, leading to effective bacterial eradication . It binds to specific penicillin-binding proteins (PBPs) inside the bacterial cell wall, interrupting the process of peptidoglycan synthesis .
Temporal Effects in Laboratory Settings
The onset of action for this compound is relatively quick, with therapeutic levels achieved within one to two hours after oral ingestion . This rapid onset is beneficial for patients needing prompt relief from bacterial infections .
Metabolic Pathways
The main metabolite in peripheral plasma was 2,3-butanediol after oral administration of this compound in rats and dogs . On the other hand, high levels of acetoin were found in portal plasma for the early period after dosing of this compound .
Transport and Distribution
The method of administration of this compound largely depends on the nature and severity of the infection being treated . For instance, oral forms are generally prescribed for mild to moderate infections, while intravenous administration may be reserved for more severe cases or those requiring rapid intervention .
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of Varacillin involves the extraction of humic acid from soil, peat, or lignite. This process includes autoclaving and other purification steps to remove harmful microbial agents such as bacteria, parasites, and viruses .
Industrial Production Methods: Industrial production of Varacillin follows stringent protocols to maintain its purity and efficacy. The process involves large-scale extraction and purification of humic acid, followed by quality control measures to ensure the final product meets the required standards for human consumption .
Chemical Reactions Analysis
Types of Reactions: Varacillin undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for its antiviral properties and its ability to interact with different molecular targets.
Common Reagents and Conditions: Common reagents used in the reactions involving Varacillin include oxidizing agents such as hydrogen peroxide and reducing agents like sodium borohydride. The reactions typically occur under controlled conditions, such as specific pH levels and temperatures, to ensure the desired outcomes.
Major Products Formed: The major products formed from the reactions of Varacillin depend on the specific reaction conditions and reagents used. These products are often intermediates that contribute to the compound’s antiviral activity.
Comparison with Similar Compounds
Varacillin is unique compared to other similar compounds due to its high purity and the specific extraction process used to obtain it. Similar compounds include other humic acid derivatives, such as fulvic acid and humin. Varacillin stands out due to its extensive clinical data and patents for its use against various viruses .
List of Similar Compounds:
- Fulvic Acid
- Humin
- Leonardite-derived Humic Acid
Varacillin’s uniqueness lies in its high purity, specific extraction process, and proven efficacy against a range of viruses, making it a valuable compound in both scientific research and practical applications .
Properties
IUPAC Name |
(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl (2S,5R,6R)-6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O7S.ClH/c1-10-12(31-20(28)30-10)9-29-19(27)15-21(2,3)32-18-14(17(26)24(15)18)23-16(25)13(22)11-7-5-4-6-8-11;/h4-8,13-15,18H,9,22H2,1-3H3,(H,23,25);1H/t13-,14-,15+,18-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXXSETTYJSGMCR-GLCLSGQWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC(=O)O1)COC(=O)C2C(SC3N2C(=O)C3NC(=O)C(C4=CC=CC=C4)N)(C)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(OC(=O)O1)COC(=O)[C@H]2C(S[C@H]3N2C(=O)[C@H]3NC(=O)[C@@H](C4=CC=CC=C4)N)(C)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClN3O7S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0057835 | |
Record name | Lenampicillin hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0057835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
497.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80734-02-7 | |
Record name | 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-, (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester, hydrochloride (1:1), (2S,5R,6R)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=80734-02-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Lenampicillin hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0080734027 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Lenampicillin hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0057835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | LENAMPICILLIN HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6U90E2WB40 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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